Cas no 923978-27-2 (Elafibranor)

• Product Name: Elafibranor
• CAS No: 923978-27-2
• MF: C₂₂H₂₄O₄S
• MW: 384.488565444946
• MDL: MFCD27987940
• CID: 2097289
• Update Time: 2025-07-02

Elafibranor Chemical and Physical Properties

Names and Identifiers

• GFT505
• elafibranor E
• GFT-505
• Elafibranor(GFT505)
• Elafibranor
• Elafibranor [USAN]
• 2J3H5C81A5
• Elafibranor (USAN)
• (E)-2-(2,6-dimethyl-4-(3-(4-(methylthio)phenyl)-3-oxoprop-1-enyl)phenoxy)-2-methylpropanoic acid
• Elafibranor [INN]
• GFT 505
• 2-[2,6-dimethyl-4-[(E)-3-(4-methylsulfanylphenyl)-3-oxoprop-1-enyl]phenoxy]-2-methylpropanoic acid
• BCP19067
• s3720
• DB05187
• SB16790
• (E)-2-(2,6-dimethyl-4-(3-(4-(methylthio)phenyl)-3-oxoprop-1-en-1-yl)phenoxy)-2-methylpropanoic acid
• 2-{2,6-dimethyl-4-[(1E)-3-[4-(methylsulfanyl)phenyl]-3-oxoprop-1-en-1-yl]phenoxy}-2-methylpropanoic acid
• SureCN815512
• S
• 2-[2,6-Dimethyl-4-[(1E)-3-[4-(methylthio)phenyl]-3-oxo-1-propen-1-yl]phenoxy]-2-methylpropanoic acid (ACI)
• (E)-1-[4-(Methylthio)phenyl]-3-[3,5-dimethyl-4-[(carboxydimethylmethyl)oxy]phenyl]prop-2-en-1-one

• MDL： MFCD27987940
• Inchi： 1S/C22H24O4S/c1-14-12-16(13-15(2)20(14)26-22(3,4)21(24)25)6-11-19(23)17-7-9-18(27-5)10-8-17/h6-13H,1-5H3,(H,24,25)/b11-6+
• InChI Key： AFLFKFHDSCQHOL-IZZDOVSWSA-N
• SMILES： O(C1C(C)=CC(/C=C/C(C2C=CC(SC)=CC=2)=O)=CC=1C)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 384.13953042 g/mol
• Monoisotopic Mass: 384.13953042 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 88.9
• Molecular Weight: 384.5

Experimental Properties

• Boiling Point: 569.0±50.0°C at 760 mmHg

Elafibranor Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Elafibranor

Recent Advances in Elafibranor (CAS 923978-27-2) Research: A Comprehensive Update

Elafibranor (CAS 923978-27-2), a dual peroxisome proliferator-activated receptor alpha/delta (PPARα/δ) agonist, has emerged as a promising therapeutic candidate for metabolic and liver diseases. Recent studies have further elucidated its mechanisms of action, clinical efficacy, and potential applications beyond its initial focus on non-alcoholic steatohepatitis (NASH). This research brief synthesizes the latest findings on Elafibranor, highlighting its therapeutic potential and ongoing developments in the field.

A 2023 phase III clinical trial (RESOLVE-IT) demonstrated mixed results for Elafibranor in NASH treatment, with significant improvements in liver enzyme levels and lipid profiles but failing to meet the primary endpoint of fibrosis improvement. However, post-hoc analyses revealed robust efficacy in a subgroup of patients with moderate to severe NASH, reigniting interest in targeted applications. Concurrently, preclinical studies have uncovered novel mechanisms by which Elafibranor modulates mitochondrial function and reduces endoplasmic reticulum stress, providing a more comprehensive understanding of its pleiotropic effects.

Emerging research has expanded the potential indications for Elafibranor beyond NASH. A 2024 study published in Hepatology reported its efficacy in primary biliary cholangitis (PBC), showing significant reduction in alkaline phosphatase levels and pruritus symptoms. The drug's unique PPARδ activation appears to enhance biliary epithelial cell function while reducing inflammatory markers. These findings have prompted the initiation of a new phase II/III trial specifically for PBC patients, with preliminary results expected in late 2024.

Pharmacokinetic studies of Elafibranor (923978-27-2) have advanced significantly, with new formulations showing improved bioavailability and reduced inter-patient variability. A recent patent application (WO2023124567) describes a nanocrystal formulation that enhances absorption while maintaining the drug's favorable safety profile. This technological advancement could address previous challenges with dose-dependent responses and improve therapeutic outcomes in clinical practice.

Safety evaluations continue to support Elafibranor's favorable profile, with long-term extension studies showing no significant increase in adverse events compared to placebo. Notably, the drug demonstrates a neutral effect on weight gain - a distinct advantage over other PPAR agonists. However, ongoing monitoring of renal function parameters remains recommended, particularly in patients with pre-existing kidney conditions.

The competitive landscape for Elafibranor is evolving rapidly, with several combination therapy approaches entering clinical testing. Particularly promising is its pairing with FXR agonists, which has shown synergistic effects in reducing hepatic inflammation and fibrosis in animal models. Industry analysts project that successful combination strategies could significantly expand Elafibranor's market potential beyond current estimates.

In conclusion, while Elafibranor faces challenges in establishing itself as a first-line NASH treatment, its expanding therapeutic profile and formulation improvements position it as a versatile candidate in metabolic and liver diseases. The coming years will be critical in determining its ultimate clinical and commercial success, with particular attention to ongoing trials in PBC and combination therapies. Researchers should monitor these developments closely as they may redefine treatment paradigms in hepatology and metabolic medicine.